Cas no 53164-96-8 (4-(4-methylpyridin-3-yl)phenol)

• Product Name: 4-(4-methylpyridin-3-yl)phenol
• CAS No: 53164-96-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4654704
• PubChem ID: 20514249
• Update Time: 2025-10-29

4-(4-methylpyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpyridin-3-yl)phenol

• Inchi： 1S/C12H11NO/c1-9-6-7-13-8-12(9)10-2-4-11(14)5-3-10/h2-8,14H,1H3
• InChI Key： OHKVMBRWSSRDAP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=C(C)C=CN=C2)C=C1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-methylpyridin-3-yl)phenol

4-(4-Methylpyridin-3-yl)phenol: A Comprehensive Overview

The compound CAS No. 53164-96-8, commonly referred to as 4-(4-methylpyridin-3-yl)phenol, is a fascinating organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical properties and versatile functional groups, making it a valuable subject of study in both academic and applied research.

Structure and Synthesis

4-(4-Methylpyridin-3-yl)phenol consists of a phenolic group attached to a pyridine ring, with a methyl substituent at the para position of the pyridine ring. This structure imparts the molecule with aromatic stability and potential for various chemical reactions. The synthesis of this compound typically involves multi-step processes, often utilizing coupling reactions or substitution mechanisms to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

Chemical Properties and Reactivity

The phenolic group in 4-(4-methylpyridin-3-yl)phenol is highly reactive, making it susceptible to oxidation, condensation, and other nucleophilic attacks. The presence of the pyridine ring further enhances the molecule's reactivity due to its electron-withdrawing properties. These characteristics make the compound an excellent candidate for use in polymerization reactions, where it can serve as a building block for advanced materials such as high-performance polymers or composites.

Applications in Materials Science

In materials science, 4-(4-methylpyridin-3-yl)phenol has found applications in the development of novel materials with tailored properties. For instance, its ability to undergo polymerization under specific conditions has led to its use in creating thermally stable polymers suitable for high-temperature applications. Additionally, research has shown that this compound can be incorporated into nanocomposites, enhancing their mechanical strength and thermal resistance.

Biological Applications and Pharmacology

Beyond materials science, CAS No. 53164-96-8 has demonstrated potential in biological systems. Studies have shown that this compound exhibits moderate antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, recent research has explored its role as a precursor in drug design, particularly in the development of anti-inflammatory agents and antioxidants.

Environmental Considerations and Sustainability

The environmental impact of 4-(4-methylpyridin-3-yl)phenol is another area of interest for researchers. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. Moreover, studies on its biodegradability are underway to ensure that its use does not pose long-term risks to ecosystems.

Future Directions and Research Opportunities

The future of CAS No. 53164-96-8 looks promising as researchers continue to explore its untapped potential across diverse fields. Ongoing studies aim to uncover new reaction pathways that could expand its applicability further while maintaining sustainability principles.